Cas no 1850212-55-3 (benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate)

• Product Name: benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate
• CAS No: 1850212-55-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5936796
• PubChem ID: 131182059
• Update Time: 2025-06-15

benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1850212-55-3
• EN300-7351845
• benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate

• Inchi： 1S/C14H21NO3/c1-11(9-14(2,3)17)15-13(16)18-10-12-7-5-4-6-8-12/h4-8,11,17H,9-10H2,1-3H3,(H,15,16)
• InChI Key： QEWWMFRIEWUTKG-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate

Professional Introduction to Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate (CAS No. 1850212-55-3)

Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate, a compound with the chemical identifier CAS No. 1850212-55-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications in drug development and chemical research.

The molecular structure of Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 4-hydroxy-4-methylpentan-2-yl side chain. This particular arrangement of functional groups imparts distinct chemical and biological characteristics to the compound, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic effects. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules. The presence of both hydroxyl and carbamate groups in Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate suggests that it may exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of pharmacologically active agents. The hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. Meanwhile, the carbamate group can serve as a leaving group in nucleophilic substitution reactions, facilitating further functionalization and derivatization.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate contribute to this diversity by introducing unique structural motifs that can be explored for their pharmacological potential. Researchers have been particularly interested in how modifications to the side chain can influence the biological activity of carbamate derivatives.

The 4-hydroxy-4-methylpentan-2-yl side chain in Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate adds an additional layer of complexity to its chemical behavior. This side chain contains both hydroxyl and methyl groups, which can participate in various interactions with biological molecules. For instance, the hydroxyl group can engage in hydrogen bonding with polar residues in protein targets, while the methyl group can influence the overall shape and hydrophobicity of the molecule.

In the context of drug development, understanding these structural features is crucial for optimizing lead compounds into viable drugs. Computational modeling and experimental techniques have been employed to study how Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate interacts with biological targets at the molecular level. These studies aim to identify key interactions that contribute to its biological activity and provide insights into how its structure can be modified to enhance potency and selectivity.

The synthesis of Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to facilitate the preparation of complex carbamate derivatives like this one. These methods often involve transition metal catalysis, asymmetric synthesis, or novel reaction conditions that improve efficiency and scalability.

One notable aspect of this compound's synthesis is its reliance on high-quality starting materials and reagents. The purity of these materials directly impacts the final product's quality and performance. Therefore, stringent quality control measures are implemented throughout the synthetic process to ensure consistency and reliability.

As research continues to advance, new applications for Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate are likely to emerge. Its unique structural features make it a versatile building block for designing novel therapeutic agents with tailored properties. By leveraging modern synthetic techniques and computational tools, scientists can explore its full potential in drug discovery and chemical biology.

The growing body of research on carbamate-based compounds underscores their importance as pharmacological tools. Benzyl N-(4-hydroxy-4-methylpentan-2-yl)carbamate exemplifies how structural diversity can lead to innovative solutions in medicinal chemistry. Its continued study promises to yield valuable insights into disease mechanisms and provide new opportunities for therapeutic intervention.